2-(2,4-Difluorophenyl)-N-(1,1-dioxothiolan-3-yl)acetamide

• IUPAC Name: 2-(2,4-difluorophenyl)-N-(1,1-dioxothiolan-3-yl)acetamide
• InChI: InChI=1S/C12H13F2NO3S/c13-9-2-1-8(11(14)6-9)5-12(16)15-10-3-4-19(17,18)7-10/h1-2,6,10H,3-5,7H2,(H,15,16)
• InChI Key: JZJJYJVOKWJQNT-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=O)CC2=C(C=C(C=C2)F)F
• Molecular Formula: C12H13F2NO3S
• Molecular Weight: 289.30 g/mol

Description

2-(2,4-Difluorophenyl)-N-(1,1-dioxothiolan-3-yl)acetamide is a chemical compound that has been synthesized for its potential use in scientific research. This compound has been of interest due to its unique properties and potential applications in various fields of study.

Mechanism of Action

The mechanism of action of 2-(2,4-Difluorophenyl)-N-(1,1-dioxothiolan-3-yl)acetamide is not fully understood. However, it has been suggested that this compound may inhibit the activity of enzymes involved in cell proliferation and inflammation. It may also induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
2-(2,4-Difluorophenyl)-N-(1,1-dioxothiolan-3-yl)acetamide has been shown to have several biochemical and physiological effects. In animal models, it has been shown to reduce inflammation and inhibit the growth of cancer cells. It has also been shown to have a low toxicity profile, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2,4-Difluorophenyl)-N-(1,1-dioxothiolan-3-yl)acetamide in lab experiments is its potential as a new drug candidate for the treatment of cancer and inflammation. It has also been shown to have a low toxicity profile, making it a safe compound to work with. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its further development.

Future Directions

There are several future directions for the study of 2-(2,4-Difluorophenyl)-N-(1,1-dioxothiolan-3-yl)acetamide. One area of research could be to further investigate its mechanism of action in order to better understand its potential applications. Another direction could be to develop new derivatives of this compound with improved efficacy and specificity. Additionally, it could be explored for its potential use in other areas of study, such as neurodegenerative diseases or infectious diseases.

Synthesis Methods

The synthesis of 2-(2,4-Difluorophenyl)-N-(1,1-dioxothiolan-3-yl)acetamide involves a multi-step process that begins with the reaction of 2,4-difluoroaniline and ethyl chloroformate to form 2,4-difluoro-N-ethoxycarbonylaniline. This compound is then reacted with thionyl chloride to form 2,4-difluoro-N-(chlorocarbonyl)aniline. The final step in the synthesis involves the reaction of 2,4-difluoro-N-(chlorocarbonyl)aniline with 3-mercapto-2-oxo-1,3-thiazolidine to form 2-(2,4-Difluorophenyl)-N-(1,1-dioxothiolan-3-yl)acetamide.

Scientific Research Applications

2-(2,4-Difluorophenyl)-N-(1,1-dioxothiolan-3-yl)acetamide has been used in scientific research for its potential applications in various fields. One area of interest is in the development of new drugs for the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been investigated for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.